Cas no 1798032-05-9 (3-chloro-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide)

• Product Name: 3-chloro-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide
• CAS No: 1798032-05-9
• MF: C₁₇H₂₀ClN₅O
• MW: 345.826601982117
• CID: 6564155
• PubChem ID: 71807476
• Update Time: 2025-10-31

3-chloro-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide
• 3-CHLORO-N-(2-{[5-(PYRROLIDIN-1-YL)PYRIDAZIN-3-YL]AMINO}ETHYL)BENZAMIDE
• F6438-1035
• AKOS024561013
• 1798032-05-9
• 3-chloro-N-(2-((5-(pyrrolidin-1-yl)pyridazin-3-yl)amino)ethyl)benzamide
• CHEMBL4913310
• 3-chloro-N-[2-[(5-pyrrolidin-1-ylpyridazin-3-yl)amino]ethyl]benzamide

• Inchi： 1S/C17H20ClN5O/c18-14-5-3-4-13(10-14)17(24)20-7-6-19-16-11-15(12-21-22-16)23-8-1-2-9-23/h3-5,10-12H,1-2,6-9H2,(H,19,22)(H,20,24)
• InChI Key： GIVOFIQEYWWWKI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NCCNC1=CC(=CN=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 345.1356380g/mol
• Monoisotopic Mass: 345.1356380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-chloro-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide

Comprehensive Analysis of 3-chloro-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide (CAS No. 1798032-05-9)

The compound 3-chloro-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide (CAS No. 1798032-05-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazine core substituted with a pyrrolidine ring and linked to a chlorobenzamide moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential interactions with biological targets, given its hydrogen-bonding capabilities and lipophilic properties.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 3-chloro-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide aligns with this trend, as its heterocyclic scaffold is often associated with modulating enzyme activity. Questions like "How does pyrrolidine substitution affect drug bioavailability?" or "What are the applications of pyridazine derivatives in oncology?" frequently appear in scientific forums, reflecting the compound's relevance.

The synthesis of CAS No. 1798032-05-9 involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its molecular weight and logP value suggest moderate solubility in polar solvents, a trait critical for formulation development. Analytical techniques such as HPLC and NMR are essential for purity assessment, addressing common queries like "How to characterize complex heterocyclic compounds?".

From a therapeutic perspective, the chlorobenzamide segment may contribute to target selectivity, while the pyrrolidinylpyridazine group could enhance blood-brain barrier penetration. Such features resonate with trending topics like "AI-driven drug design" and "fragment-based lead optimization". Notably, computational studies predict favorable ADMET properties for this compound, a hot topic in cheminformatics discussions.

Beyond pharmaceuticals, 3-chloro-N-(2-{5-(pyrrolidin-1-yl)pyridazin-3-ylamino}ethyl)benzamide serves as a valuable chemical probe for studying signal transduction pathways. Its potential to inhibit specific protein-protein interactions aligns with the growing interest in undruggable targets. Researchers also explore its utility in fluorescence labeling, given the aromatic systems in its structure.

In conclusion, CAS No. 1798032-05-9 represents a versatile scaffold bridging medicinal chemistry and chemical biology. As the scientific community prioritizes structure-activity relationship studies, this compound's synthetic accessibility and diverse reactivity position it as a compelling subject for future investigations.